Cas no 942473-89-4 (4-Bromo-7-fluorobenzo[d]thiazol-2-amine)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine structure

942473-89-4 structure

Product Name:4-Bromo-7-fluorobenzo[d]thiazol-2-amine

CAS No:942473-89-4

MF:C₇H₄BrFN₂S

MW:247.087462425232

MDL:MFCD09475480

CID:1090856

PubChem ID:26597105

Update Time:2025-09-26

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-fluorobenzo[d]thiazol-2-amine
- 2-BenzothiazolaMine, 4-broMo-7-fluoro-
- 4-bromo-7-fluoro-1,3-benzothiazol-2-amine
- 4-Bromo-7-fluoro-2-benzothiazolamine (ACI)
- EN300-388602
- DTXSID10650176
- SY275078
- D96887
- starbld0013790
- A904024
- CS-0119368
- 2-Amino-4-bromo-7-fluorobenzothiazole
- 942473-89-4
- BS-47217
- 4-Bromo-7-fluoro-2-benzothiazolamine
- DB-396664
- SCHEMBL23496786
- MFCD09475480
- MDL： MFCD09475480
- Inchi： 1S/C7H4BrFN2S/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H2,10,11)
- InChI Key： IZJDJKFFDWPQON-UHFFFAOYSA-N
- SMILES： FC1C2=C(N=C(N)S2)C(Br)=CC=1

Computed Properties

Exact Mass: 245.92626g/mol
Monoisotopic Mass: 245.92626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.2Å²

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%	5g	$920	2021-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	250mg	¥866.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	100mg	¥456.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	1g	¥2586.0	2024-07-16
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%+	5g	$1120	2024-07-19
Ambeed	A1441092-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	100mg	$17.0	2025-04-15
Ambeed	A1441092-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	250mg	$22.0	2025-04-15
Ambeed	A1441092-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	1g	$32.0	2025-04-15
Ambeed	A1441092-5g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	5g	$115.0	2025-04-15
Ambeed	A1441092-10g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	10g	$216.0	2025-04-15

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Production Method

Production Method 1

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 5 min, cooled; 10 min, cooled; 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; rt → 50 °C; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, cooled

Reference

: Preparation of tricyclic KRas G12C inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, rt → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11

Reference

: Macrocyclic compound and its applications in the treatment of cancer

, China, , ,

Production Method 3

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 5 min, 0 °C; 10 min, 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

: Heteroaryl-substituted pyrazinobenzoxazines and related compounds as KRas G12C inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of benzopyrimidine compounds as KRas-G12C inhibitor for treatment of KRas-G12C-related diseases

, China, , ,

Production Method 5

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 3 h, 110 °C

Reference

: Preparation of quinazolines as small molecule inhibitors of KRAS G12D mutant

, World Intellectual Property Organization, , ,

Production Method 6

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of tetracyclic compound as KRasG12C inhibitor for treatment of cancer

, World Intellectual Property Organization, , ,

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Raw materials

Thiourea, N-(2-bromo-5-fluorophenyl)-

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Preparation Products

4-Bromo-7-fluorobenzo[d]thiazol-2-amine (942473-89-4)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

942473-89-4 (4-Bromo-7-fluorobenzo[d]thiazol-2-amine) Related Products

Recommended suppliers

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk